Cas no 4151-05-7 (1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester)

4151-05-7 structure
Product name:1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester
1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester
- NSC163923; AC1Q5YSL; AC1L40L5; CTK8D8818; EINECS 223-977-7; AR-1J4962; AKOS008960279; NSC-163923;
- EINECS 223-977-7
- NSC163923
- 4151-05-7
- MFCD00020987
- methyl 3-(azepan-1-yl)-2-methylpropanoate
- NSC 163923
- LS-11452
- NS00049077
- AKOS008960279
- NSC-163923
- Methyl hexahydro-alpha-methyl-1H-azepine-1-propionate
- Methyl 3-azepan-1-yl-2-methylpropanoate
-
- MDL: MFCD00020987
- Inchi: InChI=1S/C11H21NO2/c1-10(11(13)14-2)9-12-7-5-3-4-6-8-12/h10H,3-9H2,1-2H3
- InChI Key: RGTNCOFLOIQTDF-UHFFFAOYSA-N
- SMILES: CC(CN1CCCCCC1)C(=O)OC
Computed Properties
- Exact Mass: 199.15733
- Monoisotopic Mass: 199.157229
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5
Experimental Properties
- Density: 0.966
- Boiling Point: 273.4°Cat760mmHg
- Flash Point: 96.8°C
- Refractive Index: 1.457
- PSA: 29.54
- LogP: 1.60940
1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735597-1g |
Methyl 3-(azepan-1-yl)-2-methylpropanoate |
4151-05-7 | 98% | 1g |
¥4994.00 | 2024-05-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735597-5g |
Methyl 3-(azepan-1-yl)-2-methylpropanoate |
4151-05-7 | 98% | 5g |
¥15264.00 | 2024-05-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735597-250mg |
Methyl 3-(azepan-1-yl)-2-methylpropanoate |
4151-05-7 | 98% | 250mg |
¥2352.00 | 2024-05-14 |
1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester Related Literature
-
Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
-
Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
-
Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
-
Sarah A. Barnett,Alexander J. Blake,Neil R. Champness,Claire Wilson Chem. Commun., 2002, 1640-1641
4151-05-7 (1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester) Related Products
- 1690-72-8(Methyl 1-methylpiperidine-3-carboxylate)
- 1805166-10-2(2-Bromo-5-chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine)
- 2228509-21-3({1-(2-fluoropyridin-3-yl)methylcyclopropyl}methanamine)
- 2680715-52-8(benzyl N-(5-iodo-4-methylpyridin-2-yl)carbamate)
- 1806791-16-1(3-Amino-5-(bromomethyl)-2-(difluoromethyl)-6-nitropyridine)
- 1447952-95-5(3-Ethyl-5,6,7,8-tetrahydro-3H-pyrido[3,4-d]pyridazin-4-one)
- 2138423-71-7(4-Amino-1-[1-(cyclopentanesulfonyl)azetidin-3-yl]pyrrolidin-2-one)
- 872590-47-1(3-(3-fluorophenyl)-6-2-oxo-2-(piperidin-1-yl)ethyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)
- 850036-28-1(Cyclopent-1-en-1-ylboronic acid)
- 1389313-47-6(2-Amino-3,5-dichloro-6-fluorobenzylamine)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
